Cas no 1807123-40-5 (Methyl 2-bromo-3-fluoro-6-methylbenzoate)

• Product Name: Methyl 2-bromo-3-fluoro-6-methylbenzoate
• CAS No: 1807123-40-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4949876
• Update Time: 2025-06-08

Methyl 2-bromo-3-fluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-fluoro-6-methylbenzoate

• Inchi： 1S/C9H8BrFO2/c1-5-3-4-6(11)8(10)7(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： GMIXXDZKDLASJC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-bromo-3-fluoro-6-methylbenzoate

Methyl 2-bromo-3-fluoro-6-methylbenzoate (CAS No. 1807123-40-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-fluoro-6-methylbenzoate, identified by its CAS number 1807123-40-5, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its bromo, fluoro, and methyl substituents on a benzoate backbone, serves as a crucial building block in the synthesis of various biologically active molecules. The unique arrangement of these functional groups makes it particularly valuable for constructing complex structures with tailored pharmacological properties.

The importance of this compound lies in its ability to undergo a variety of chemical transformations, which are essential for the development of new drugs. For instance, the presence of the bromine atom allows for further substitution or coupling reactions, while the fluoro and methyl groups can influence the electronic and steric properties of the molecule. These features make Methyl 2-bromo-3-fluoro-6-methylbenzoate an indispensable reagent in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. Methyl 2-bromo-3-fluoro-6-methylbenzoate fits perfectly into this trend, as it can be easily modified to produce fluorinated derivatives with potential therapeutic applications. For example, researchers have utilized this compound to synthesize novel inhibitors of enzymes involved in cancer pathways. The fluoro group, in particular, has been shown to enhance binding affinity and selectivity, making such inhibitors more effective.

The pharmaceutical industry has also leveraged Methyl 2-bromo-3-fluoro-6-methylbenzoate in the development of anti-inflammatory agents. By incorporating this intermediate into molecular frameworks, scientists have been able to create compounds that exhibit potent anti-inflammatory activity with reduced side effects. The bromo and methyl substituents play a critical role in modulating the pharmacokinetic profile of these drugs, ensuring better absorption and distribution within the body.

Moreover, the compound's utility extends beyond drug development. It is widely used in materials science for the synthesis of organic electronic materials. The electron-withdrawing nature of the fluoro group and the presence of bromine atoms make Methyl 2-bromo-3-fluoro-6-methylbenzoate an excellent precursor for conductive polymers and liquid crystals. These materials are essential components in various technological applications, including flexible electronics and optoelectronic devices.

The synthesis of Methyl 2-bromo-3-fluoro-6-methylbenzoate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies allow for efficient and scalable production of this intermediate, ensuring that it remains readily available for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of fluorine atoms with high precision, while traditional bromination methods provide reliable access to brominated derivatives.

In conclusion, Methyl 2-bromo-3-fluoro-6-methylbenzoate (CAS No. 1807123-40-5) is a multifaceted compound with broad utility in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists working on cutting-edge research projects. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in shaping the future of medicine and technology.